Cas no 3618-73-3 (Disperse Blue 79:1)

Disperse Blue 79:1 structure
Product Name:Disperse Blue 79:1
Disperse Blue 79:1 Properties
Names and Identifiers
-
- Disperse Blue 79:1
- 2,2'-[[5-Acetamido-4-[(2-chloro-4,6-dinitrophenyl)azo]-2-methoxyphenyl]imino]diethyl diacetate
- 2-[5-acetamido-N-(2-acetyloxyethyl)-4-[(2-chloro-4,6-dinitrophenyl)diazenyl]-2-methoxyanilino]ethyl acetate
- C.I. DISPERSE BLUE 79 PRESS CAKE
- ({5-(acetylamino)-4-[(e)-(2-chloro-4,6-dinitrophenyl)diazenyl]-2-methoxyphenyl}imino)diethane-2,1-diyl diacetate
- 2,2'-({5-acetamido-4-[(2-chloro-4,6-dinitrophenyl)azo]-2-methoxyphenyl}imino)diethyl diacetate
- EINECS 222-814-7
- Acetamide,N-[5-[bis[2-(acetyloxy)ethyl]amino]-2-[(2-chloro-4,6-dinitrophenyl)azo]-4-methoxyphenyl]-(9CI)
- p-Acetanisidide,5'-[bis(2-hydroxyethyl)amino]-2'-[(2-chloro-4,6-dinitrophenyl)azo]-, diacetate(7CI)
- p-Acetanisidide,5'-[bis(2-hydroxyethyl)amino]-2'-[(2-chloro-4,6-dinitrophenyl)azo]-, diacetate(ester) (8CI)
- 4'-[Bis(2-Acetoxyethyl)amino]-2'-acetylamino-2-chloro-4,6-dinitro-5'-methoxy-1,1'-azobenzene
- Disperse Dark Blue
- 2,2'-((5-Acetamido-4-((2-chloro-4,6-dinitrophenyl)azo)-2-methoxyphenyl)imino)diethyl diacetate
- C.I. Disperse Blue 79 (Cl/methoxy)
- NS00020299
- Acetamide, N-(5-(bis(2-(acetyloxy)ethyl)amino)-2-(2-(2-chloro-4,6-dinitrophenyl)diazenyl)-4-methoxyphenyl)-
- DTXSID0063103
- 3618-73-3
- W-109918
- FT-0752894
- SCHEMBL11599150
- C.I. Disperse Blue 79:2
- Acetamide, N-(5-(bis(2-(acetyloxy)ethyl)amino)-2-((2-chloro-4,6-dinitrophenyl)azo)-4-methoxyphenyl)-
-
- InChIKey: VRTQJBZLCYJJCI-UHFFFAOYSA-N
- Inchi: 1S/C23H25ClN6O10/c1-13(31)25-18-11-20(28(5-7-39-14(2)32)6-8-40-15(3)33)22(38-4)12-19(18)26-27-23-17(24)9-16(29(34)35)10-21(23)30(36)37/h9-12H,5-8H2,1-4H3,(H,25,31)
- SMILES: CC(=O)OCCN(CCOC(C)=O)C1C(OC)=CC(/N=N\C2C(N(=O)[O-])=CC(N(=O)[O-])=CC=2Cl)=C(NC(C)=O)C=1
Computed Properties
- Exact Mass: 580.13200
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Rotatable Bond Count: 13
- Monoisotopic Mass: 580.132
- Heavy Atom Count: 40
- Complexity: 924
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 211A^2
Experimental Properties
- LogP: 5.59080
- PSA: 210.53000
- Refractive Index: 1.622
- Boiling Point: 784.5°Cat760mmHg
- Flash Point: 428.2°C
- Density: 1.46
Disperse Blue 79:1 Related Literature
-
Saliha ?ahin,Esra Sar?burun,Cevdet Demir Anal. Methods 2009 1 208
-
Saliha ?ahin,Esra Sar?burun,Cevdet Demir Anal. Methods 2009 1 208
3618-73-3 (Disperse Blue 79:1) Related Products
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- 362-74-3(Butyryladenosine Cyclophosphate)
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- 2809-21-4(Etidronic acid)
- 120-20-7(2-(3,4-Dimethoxyphenyl)ethylamine)
- 455-36-7(1-(3-fluorophenyl)ethan-1-one)
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